Cellulose, 2-hydroxypropyl methyl ether

Specification

• Description:

  What is Hypromellose exactly?

  Hydroxypropyl-methylcellulose (HPMC) is a semisynthetic inert and viscoelastic plastic used as eye drops and a semisynthetic replacement for tear films.

  Chemical properties of Hypromellose

  Hypromellose is solid. It is a white to beige powder with a slightly off-white appearance. Granules may also be made from it. If the compound is dissolved in water, it will form colloids. This non-toxic ingredient is explosive and can react vigorously to oxidizing substances.

  Aqueous solutions of Hypromellose, similar to methylcellulose, have a thermal gelation characteristic. When the solution reaches a critical temperature, it congeals into a semi-flexible but non-flowable mass. This critical (or congealing) temperature is typically inversely related to the solution concentration of HPMC and the concentration of methoxy molecules within HPMC. It also depends on the degree of substitution and molar substitution. This means the critical temperature will be lower if the methoxy is higher than the solution concentration.

  Determination of Hypromellose

  Viscosity test methods

  Because the hypromellose solution is non-newtonian and exhibits pseudoplastic, more specifically, thixotropic behavior, various test methods are available. The results of different methods and viscosimeters do not necessarily correspond. Also, due to acceptable viscometer error ranges, viscosity is typically given as a mean or range. A typical viscosity test will specify the following:

  Solution concentration (1%, 2%, 1.9% bone dry, etc.)

  Viscometer (RheoSense m-VROC and micro ESC, Brookfield LV or RV, Höppler falling ball, Haake Rotovisco, etc.)

  Viscometer spindle number (1 ~ 4 for Brookfield LV, 1 ~ 7 for Brookfield RV, etc.)

  Solution Temperature (20 °C, 25 °C, etc.)

  Degree of substitution

  The degree of substitution is the average level of methoxy substitution on the cellulose chain. Since there are a maximum of three possible substitution sites with each cellulose molecule, this average value is an actual number between 0 and 3. However, the degree of substitution is often expressed in percentages.

  Molar substitution

  Molar substitution is the average level of hydroxypropoxy substitution on the cellulose chain. Since hydroxypropoxy base can be attached on side chains and does not each require a base substitution site on the cellulose molecule, this number can be higher than 3. However, molar substitution is also often expressed in percentages.

  Moisture

  Since all cellulose ethers are hygroscopic, they will absorb moisture from their surroundings if left exposed to the original packaging. Thus, moisture must be tested and weight corrected to ensure adequate dry active material is apportioned for usage. Moisture is tested by weighing a sample of X grams on an analytic scale, and drying the sample in an oven at 105 °C for 2 hours, then weighing the sample again on the same scale.

  Characteristics of Hypromellose

  Dissolves easily in water and undergoes reversible heating to gelate. Pseudoplastic solutions are available.

  Mechanism of action of Hypromellose

  Hypromellose solution acts by swelling and absorbing water. It also thickens the tear film to reduce eye irritation. Hypromellose can be used in ophthalmic liquids. However, it can also be an excipient for capsule formulations and oral tablets. It is used in tablet coatings as a binder. Hypromellose, unlike methylcellulose in aqueous solutions, has thermal gelation characteristics.

  Uses of Hypromellose

  Hypromellose is a thickener that can be used in both aqueous (and non-aqueous) systems. It can also make explicit films with grease resistance and binders. Hypromellose is a food additive that acts as an emulsifier and thickening agent. It can also be used to replace animal gelatin.

  It can alleviate dryness and irritation due to reduced tear flow. It prevents eye damage from certain eye diseases. Hydroxypropylmethylcellulose is also used to moisten hard contact lenses and artificial eyes. You may also use it in some eye examinations.

• CAS No.: 9004-65-3
• Molecular Formula: C21H38N2OS
• Molecular Weight: 366.6 g/mol
• IUPAC Name: N'-hexadecylthiophene-2-carbohydrazide
• Standard InChI: InChI=1S/C21H38N2OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-22-23-21(24)20-17-16-19-25-20/h16-17,19,22H,2-15,18H2,1H3,(H,23,24)
• Standard InChI Key: HSHXDCVZWHOWCS-UHFFFAOYSA-N
• SMILES: CC(CO)O.CO.COC1C(OC(C(C1O)O)OC2C(OC(C(C2O)O)OC)CO)CO.N
• Canonical SMILES: CCCCCCCCCCCCCCCCNNC(=O)C1=CC=CS1